Cas no 136670-03-6 (Acetic acid, [(2,5-dihydroxyphenyl)thio]-)

• Product Name: Acetic acid, [(2,5-dihydroxyphenyl)thio]-
• CAS No: 136670-03-6
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 1240853
• Update Time: 2024-08-04

Acetic acid, [(2,5-dihydroxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2,5-dihydroxyphenyl)thio]-
• Acetic acid, 2-[(2,5-dihydroxyphenyl)thio]-

• Inchi： 1S/C8H8O4S/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3,9-10H,4H2,(H,11,12)
• InChI Key： PLVLAMZGSAYOCJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=CC(O)=CC=C1O

Computed Properties

• Exact Mass: 200.01434

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 436.6±45.0 °C(Predicted)
• PSA: 77.76
• pka: 3.61±0.10(Predicted)